Cas no 34496-30-5 (Benzenecarbothioamide,4-nitro-, radical ion(1-) (9CI))

• Product Name: Benzenecarbothioamide,4-nitro-, radical ion(1-) (9CI)
• CAS No: 34496-30-5
• MF: C₇H₆N₂O₂S
• MW: 182.199739933014
• CID: 294903
• PubChem ID: 3000564
• Update Time: 2025-04-19

Benzenecarbothioamide,4-nitro-, radical ion(1-) (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioamide,4-nitro-, radical ion(1-) (9CI)
• 4-NITRO-THIOBENZAMIDE
• Benzenecarbothioamide, 4-nitro-
• A877381
• EN300-42475
• 4-Nitro-thiobenzamid
• 34496-30-5
• AB23006
• 4-nitrobenzene-1-carbothioamide
• SCHEMBL874833
• 4-Nitrothiobenzamide, 97%, AldrichCPR
• AC7903
• FT-0736394
• CS-0342143
• 4-Nitrobenzothioamide
• SB36252
• DTXSID50388209
• p-Nitrothiobenzamide
• MFCD06150000
• 4-Nitrothiobenzamide
• MDBQPBMIZPCKAJ-UHFFFAOYSA-N
• 26060-30-0
• SY046171
• 4-nitro-benzenecarbothioamide
• FT-0766249
• AKOS009544451
• AS-60734
• J-515874
• 4-nitrobenzenecarbothioamide
• 4-nitrobenzene-carbothioamide
• p-Nitrothiobenzamide, 4-nitrobenzenecarbothioamide

• Inchi： 1S/C7H6N2O2S/c8-7(12)5-1-3-6(4-2-5)9(10)11/h1-4H,(H2,8,12)
• InChI Key： MDBQPBMIZPCKAJ-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(=CC=1)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 182.015
• Monoisotopic Mass: 182.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 104A^2

Experimental Properties

• Density: 1.425
• Boiling Point: 345.3°C at 760 mmHg
• Flash Point: 162.6°C
• Refractive Index: 1.692
• PSA: 103.93000
• LogP: 2.45250